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Compound of Interest

4-(4-Methylpiperazin-1-
Compound Name:
yl)benzonitrile

cat. No.: B1300033

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and spectral characterization of 4-(4-Methylpiperazin-1-yl)benzonitrile, a molecule of interest
in medicinal chemistry and materials science.

Core Chemical Properties

4-(4-Methylpiperazin-1-yl)benzonitrile is a substituted benzonitrile featuring a 4-
methylpiperazine moiety. Its core structure is a key pharmacophore in various biologically
active compounds.

Chemical and Physical Properties

The following table summarizes the key physicochemical properties of 4-(4-Methylpiperazin-1-
yl)benzonitrile.
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Property Value Source(s)

Molecular Formula C12H15Ns [PubChem][1]

Molecular Weight 201.27 g/mol [PubChem][1]
4-(4-methylpiperazin-1-

IUPAC Name - [PubChem][1]
yl)benzonitrile

CAS Number 34334-28-6 [PubChem][1]

Appearance Off-White Solid [ChemicalBook][1]

) ) 110-111 °C (for a related )

Melting Point [ChemicalBook][2]
compound)

Boiling Point Predicted: 450.7+45.0 °C [ChemicalBook][2]

Solubility Soluble in Chloroform [ChemicalBook][1]

pKa (Predicted) 7.55+0.10 [ChemicalBook][1]

Structural Identifiers

Identifier Value Source(s)
CN1CCN(CC1)C2=CC=C(C=C

SMILES [PubChem][1]

2)C#N

INChI=1S/C12H15N3/c1-14-6-
InChl 8-15(9-7-14)12-4-2-11(10-
13)3-5-12/h2-5H,6-9H2,1H3

[PubChem][1]

ZSDPKKGOSKXEHN-
InChiKey [PubChem][1]
UHFFFAOYSA-N

Synthesis and Experimental Protocols

The synthesis of 4-(4-Methylpiperazin-1-yl)benzonitrile can be achieved through nucleophilic
aromatic substitution. A common and effective method involves the reaction of a
halobenzonitrile with 1-methylpiperazine.
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Synthesis Workflow Diagram

The following diagram illustrates a typical synthetic route for 4-(4-Methylpiperazin-1-
yl)benzonitrile.
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4-Fluorobenzonitrile 1-Methylpiperazine

Reaction Vessel
(Solvent, Base)

Nucleophilic Aromatic
Substitution

Crude Product Mixture

Purification
(e.g., Column Chromatography)

4-(4-Methylpiperazin-1-yl)benzonitrile

© 2025 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1300033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

In Vitro Evaluation

Compound Synthesis
& Purification

est Compound

Primary Screening
(e.g., Enzyme Assay)

Secondary Screening
(e.g., Cell-based Assay)

Lead Identification

| ead Compound

In Vivo Hvaluation

Pharmacokinetic
Studies (ADME)

Efficacy Studies
(Animal Models)

Toxicology Studies

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1300033?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1300033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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